Cas no 899996-17-9 (N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899996-17-9
• MF: C₁₆H₁₂BrFN₂O₄S
• MW: 427.244885444641
• CID: 5493437
• Update Time: 2025-05-28

N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C16H12BrFN2O4S/c17-10-5-6-13(12(18)9-10)19-15(21)7-8-20-16(22)11-3-1-2-4-14(11)25(20,23)24/h1-6,9H,7-8H2,(H,19,21)
• InChI Key： LNWIAKXSXQSWEB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1F)(=O)CCN1C(=O)C2=CC=CC=C2S1(=O)=O

Additional information on N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Research Brief on N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899996-17-9)

N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899996-17-9) is a novel small-molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique benzothiazole sulfonamide scaffold, which has been associated with diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 4-bromo-2-fluorophenyl moiety further enhances its potential as a pharmacophore in drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its potent inhibitory effects on key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammation and cancer progression. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and pharmacokinetic properties, with promising results in preclinical models.

The synthesis of N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide involves a multi-step process, starting from commercially available precursors. Key steps include the sulfonylation of the benzothiazole core and subsequent coupling with the 4-bromo-2-fluorophenyl amine derivative. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, facilitating further biological evaluation.

In terms of therapeutic potential, this compound has shown significant promise in targeting protein-protein interactions (PPIs) that are traditionally considered undruggable. Its ability to modulate the activity of transcription factors and enzymes involved in disease pathogenesis makes it a valuable candidate for further development. Ongoing research is exploring its application in oncology, particularly in the context of drug-resistant cancers, where conventional therapies often fail.

Despite its potential, challenges remain in the development of N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further chemical modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound into clinical trials.

In conclusion, N-(4-bromo-2-fluorophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted biological activities. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical in realizing its full therapeutic potential. This compound exemplifies the innovative approaches being pursued in the chemical biology and medicinal chemistry fields to address unmet medical needs.